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Compound of Interest

Compound Name: Boc-C1-PEG3-C4-OH

Cat. No.: B2511607 Get Quote

For Immediate Reference: Treat Boc-C1-PEG3-C4-OH as a hazardous chemical waste. All

disposal procedures must comply with local, state, and federal regulations. Consult your

institution's Environmental Health and Safety (EHS) office for specific guidance.

This document provides essential safety and logistical information for the proper disposal of

Boc-C1-PEG3-C4-OH, a PROTAC (Proteolysis Targeting Chimera) linker. Due to the absence

of a publicly available, specific Safety Data Sheet (SDS) for this compound, the following

procedures are based on general principles for handling laboratory chemicals with similar

functional groups and hazard profiles.

Hazard Identification and Safety Precautions
Boc-C1-PEG3-C4-OH is an alkyl/ether-based PROTAC linker.[1] While a comprehensive

hazard assessment is not available, a supplier has indicated the following hazard statements:

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H332 (Harmful if inhaled).[2] Therefore, appropriate personal protective

equipment (PPE) is mandatory when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification and Recommendations

Hand Protection

Chemically resistant gloves (e.g., nitrile) are

required. Inspect gloves for tears before use

and replace them immediately if contaminated.

For tasks with a higher risk of splashes,

consider double-gloving.[3][4]

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side

shields are mandatory. In situations with a

splash hazard, chemical splash goggles should

be worn. A face shield may be necessary for

larger quantities.[3]

Body Protection

A flame-resistant laboratory coat must be worn

and fully buttoned to protect skin and clothing

from potential splashes.

Respiratory Protection

Handle the solid compound and concentrated

solutions in a certified chemical fume hood to

minimize inhalation exposure.

Step-by-Step Disposal Protocol
The primary method for the disposal of Boc-C1-PEG3-C4-OH is through a certified hazardous

waste management service. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

Experimental Protocol: Waste Collection and Segregation

Designate a Waste Container:

Use a clearly labeled, leak-proof, and chemically compatible container for collecting all

Boc-C1-PEG3-C4-OH waste. The container must have a secure screw-top cap.

The label should include the words "Hazardous Waste," the full chemical name "Boc-C1-
PEG3-C4-OH," and associated hazard warnings (e.g., "Harmful," "Irritant").

Segregate the Waste:
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Solid Waste: Collect unused or expired solid Boc-C1-PEG3-C4-OH, as well as any grossly

contaminated items (e.g., weighing paper, spatulas), in the designated solid hazardous

waste container.

Liquid Waste: Collect all solutions containing Boc-C1-PEG3-C4-OH, including reaction

mixtures and rinsing solvents, in a designated liquid hazardous waste container. Do not

mix with incompatible waste streams.

Contaminated Materials: Dispose of all materials that have come into contact with the

compound, such as pipette tips, gloves, and paper towels, as hazardous chemical waste.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the container is kept closed except when adding waste.

Store in a well-ventilated area, away from incompatible materials.

Arrange for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

per institutional policy (often up to one year for partially filled containers), arrange for

pickup and disposal by your institution's licensed hazardous waste contractor.

Spill and Emergency Procedures
In the event of a spill, evacuate the area if necessary and follow your institution's emergency

procedures. For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal as hazardous waste.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Flush with copious amounts of water for at least

15 minutes and seek immediate medical

attention.

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Boc-C1-PEG3-C4-OH.
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Caption: Workflow for the safe collection, segregation, and disposal of Boc-C1-PEG3-C4-OH
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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